2-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)ethan-1-amine

• IUPAC Name: 2-(3-chloro-6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl)ethanamine
• InChI: InChI=1S/C8H13ClN4/c9-7-5-11-8-6-12(2-1-10)3-4-13(7)8/h5H,1-4,6,10H2
• InChI Key: XRIIMRDLXWDLPU-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NC=C2Cl)CN1CCN
• Molecular Formula: C8H13ClN4
• Molecular Weight: 200.67 g/mol

Description

The compound “2-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)ethan-1-amine” belongs to the class of imidazopyrazines, which are organic compounds containing an imidazole ring fused to a pyrazine ring. These types of compounds have been studied for their potential biological activities.

Synthesis Analysis

While the specific synthesis for this compound is not available, related compounds such as 5,6-dihydroimidazo[2,1-b]thiazoles have been synthesized from reactions of imidazoline-2-thiol with acetylenedicarboxylic acid and its dimethyl ester.

Molecular Structure Analysis

The compound contains an imidazo[1,2-a]pyrazine ring, which is a bicyclic structure with nitrogen atoms at positions 1 and 2 of the imidazole ring and positions 1 and 2 of the pyrazine ring.

Scientific Research Applications

Novel Syntheses and Structural Analysis

Synthetic Pathways : Research has shown innovative methods for synthesizing tricyclic, N-aryl, pyridine- and pyrazine-fused pyrimidones, which involve reactions of related compounds with aromatic amines. These pathways have led to the creation of compounds with potential applications in medicinal chemistry due to their structural complexity (Friary, McPhail, & Seidl, 1993).

Antibacterial Activity : Derivatives of 2-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)ethan-1-amine have been synthesized and evaluated for their antibacterial activity. The research demonstrates the potential of these compounds in contributing to the development of new antibacterial agents (Prasad, 2021).

Heterocyclic System Formation : Another study elaborated on the synthesis and properties of heterocyclic systems, such as 6-amino-7-hetaryl-5-R-5H-pyrrolo[2,3-b]pyrazine-2,3-dicarbonitriles, showcasing the compound’s role in generating novel heterocyclic frameworks with potential applications in drug discovery (Volovenko & Dubinina, 2002).

Green Synthesis : The green synthesis approach for producing N-arylimidazo[1,2-a]pyrazine-2-carboxamide derivatives has been explored, highlighting environmentally friendly methods of generating biologically active molecules (Jyothi & Madhavi, 2019).

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazo[1,2-a]pyridines and imidazo[1,2-b]pyridazine derivatives, have been reported to have a wide range of applications in medicinal chemistry . They have been studied for their interactions with various targets, including kinases , and have shown different biological activities and pharmacological properties .

Mode of Action

For instance, some imidazo[1,2-a]pyridines and imidazo[1,2-b]pyridazine derivatives have been found to inhibit histone deacetylase (HDAC) and phosphatidylinositol 3-kinase (PI3K), inducing multiple epigenetic modifications affecting signaling networks .

Biochemical Pathways

Compounds with similar structures have been reported to affect the hdac and pi3k pathways . These pathways play crucial roles in cellular processes such as cell growth, survival, and differentiation. Inhibition of these pathways can lead to changes in gene expression and cellular function, which can have therapeutic effects in conditions like cancer .

Result of Action

Compounds with similar structures have been reported to exhibit potent antiproliferative activities against certain cell lines . This suggests that they may have potential applications in the treatment of diseases characterized by abnormal cell proliferation, such as cancer .